Cas no 1568108-01-9 ((1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1568108-01-9
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 6220736
• PubChem ID: 104373679
• Update Time: 2025-05-19

(1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1929272
• 1568108-01-9

• Inchi： 1S/C8H5ClF4O/c9-4-1-2-5(6(10)3-4)7(14)8(11,12)13/h1-3,7,14H/t7-/m0/s1
• InChI Key： XQJAZJDAORPQDV-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=C(C=1)F)[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol

(1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol, also known by its CAS number 1568108-01-9, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a trifluoroethyl group attached to a chiral carbon atom. The presence of multiple halogen atoms (chlorine and fluorine) in its structure contributes to its distinct physical and chemical properties.

The molecular formula of this compound is C₈H₆F₄ClO, and its molecular weight is approximately 235.58 g/mol. The compound exists as a single enantiomer due to the presence of a chiral center at the carbon atom bonded to the hydroxyl group. This stereochemistry is crucial for its biological activity and selectivity in various applications.

Recent studies have highlighted the importance of (1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol in the field of pharmaceuticals. Its unique structure makes it an ideal candidate for use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its potential as a building block for developing novel anti-inflammatory agents and kinase inhibitors.

In addition to its pharmaceutical applications, this compound has also found utility in the agrochemical industry. Its ability to act as a selective herbicide has been extensively studied, with recent findings suggesting that it can effectively target specific weed species without adversely affecting crops. This property makes it a valuable asset in sustainable agriculture practices.

The synthesis of (1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that typically begins with the preparation of the corresponding trifluoroethyl alcohol derivative. Advanced techniques such as asymmetric catalysis have been employed to ensure high enantiomeric excess during the synthesis process. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and reducing environmental impact.

From an environmental perspective, understanding the fate and behavior of this compound in different ecosystems is critical. Studies have shown that it undergoes rapid degradation under aerobic conditions, which reduces its persistence in the environment. However, further research is needed to fully assess its long-term ecological effects and ensure safe handling practices.

In conclusion, (1S)-1-(4-chloro-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol is a versatile compound with promising applications across multiple industries. Its unique chemical properties and stereochemistry make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to innovative solutions in medicine and agriculture remains vast.